4,5,6-Trimethylnonane

• CAS No.: 62211-85-2
• Molecular Formula: C12H26
• Molecular Weight: 170.33 g/mol
• IUPAC Name: 4,5,6-trimethylnonane
• InChI: InChI=1S/C12H26/c1-6-8-10(3)12(5)11(4)9-7-2/h10-12H,6-9H2,1-5H3
• InChI Key: BBEKERHGCOZOIX-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)C(C)C(C)CCC

Description

4,5,6-Trimethylnonane (C₁₂H₂₆) is a branched alkane with three methyl groups positioned at the 4th, 5th, and 6th carbon atoms of a nonane backbone. While specific experimental data for this isomer are scarce in the provided evidence, its structural analogs—such as 3,5,6-trimethylnonane, 2,4,6-trimethylnonane, and other trimethyl-substituted nonanes—offer insights into how branching patterns influence physicochemical properties. This article compares these isomers using available data on boiling points, densities, Henry’s Law constants, and viscosity, alongside computational predictions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4,5,6-Trimethylnonane typically involves the alkylation of a nonane derivative. One common method is the Friedel-Crafts alkylation, where nonane is reacted with methyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl3). The reaction conditions usually involve anhydrous conditions and temperatures ranging from 0°C to 50°C.

Industrial Production Methods: Industrial production of 4,5,6-Trimethylnonane may involve catalytic hydrogenation of unsaturated precursors or the use of zeolite catalysts to facilitate the alkylation process. These methods are designed to maximize yield and purity while minimizing by-products and environmental impact.

Chemical Reactions Analysis

Types of Reactions: 4,5,6-Trimethylnonane, being an alkane, primarily undergoes substitution reactions rather than addition reactions. Common reactions include:

Halogenation: Reaction with halogens (e.g., chlorine or bromine) under UV light to form haloalkanes.

Combustion: Complete combustion in the presence of oxygen to produce carbon dioxide and water.

Cracking: Thermal or catalytic cracking to produce smaller hydrocarbons.

Common Reagents and Conditions:

Halogenation: Chlorine or bromine, UV light or heat.

Combustion: Excess oxygen, high temperature.

Cracking: High temperature, zeolite catalysts.

Major Products Formed:

Halogenation: 4,5,6-Trimethyl-1-chlorononane, 4,5,6-Trimethyl-1-bromononane.

Combustion: Carbon dioxide (CO2) and water (H2O).

Cracking: Smaller alkanes and alkenes.

Scientific Research Applications

4,5,6-Trimethylnonane has several applications in scientific research:

Chemistry: Used as a reference compound in the study of alkane reactivity and as a solvent in organic synthesis.

Biology: Investigated for its potential role in biological membranes and lipid interactions.

Medicine: Explored for its use in drug delivery systems due to its hydrophobic nature.

Industry: Utilized as a component in lubricants, fuels, and as a feedstock for the production of other chemicals.

Mechanism of Action

As an alkane, 4,5,6-Trimethylnonane does not have a specific mechanism of action in biological systems due to its inert nature. its hydrophobic properties make it useful in applications where non-polar interactions are required, such as in the formation of micelles or lipid bilayers.

Comparison with Similar Compounds

Structural Isomers and Physicochemical Properties

Trimethylnonane isomers vary in methyl group placement, which significantly impacts their physical properties. Key examples include:

Compound	Boiling Point (°C)	Density (g/cm³)	Henry’s Law Constant (H, atm·m³/mol)	Viscosity (Pa·s at 375.09 K)	Source
3,5,6-Trimethylnonane	197	0.7604	Not reported	Not reported	ChemBK
2,4,6-Trimethylnonane	Not reported	Not reported	~8.7×10⁻⁷ (predicted)	Not reported	NIST
2,2,5-Trimethylnonane	Not reported	Not reported	8.7×10⁻⁷ (Yaws, 2003)	Not reported	Sander et al.
3,4,7-Trimethylnonane	Not reported	Not reported	Not reported	0.0004300	Cheméo

Key Observations:

• Boiling Points: 3,5,6-Trimethylnonane has a relatively high boiling point (197°C), likely due to reduced branching compared to isomers like 2,2,5-trimethylnonane, where increased branching lowers intermolecular forces .
• Henry’s Law Constants: 2,2,5- and 2,4,6-trimethylnonane exhibit similar H values (~8.7×10⁻⁷ atm·m³/mol), suggesting comparable solubility in water despite structural differences .
• Viscosity: 3,4,7-Trimethylnonane’s viscosity decreases with temperature, from 0.0004300 Pa·s at 375.09 K to 0.0001829 Pa·s at 472.64 K, reflecting typical temperature-dependent behavior in alkanes .

Computational Predictions and Methodologies

Group Contribution (GC) methods and Quantitative Structure-Property Relationship (QSPR) models are critical for estimating properties when experimental data are unavailable. For example:

• Gani’s GC Method : Used to predict critical temperatures, pressures, and acentric factors for branched alkanes. These methods are benchmarked against databases of 306 compounds, including hydrocarbons, and show higher accuracy than some QSPR models .
• Joback Method: Applied to calculate viscosity for 3,4,7-trimethylnonane, demonstrating the role of molecular weight and branching in dynamic viscosity trends .

Trends in Branching and Property Relationships

• Branching and Boiling Points: Linear or less-branched isomers (e.g., 3,5,6-trimethylnonane) have higher boiling points due to stronger van der Waals interactions. In contrast, highly branched isomers (e.g., 2,2,5-trimethylnonane) exhibit lower boiling points .
• Density: 3,5,6-Trimethylnonane’s density (0.7604 g/cm³) aligns with typical values for C₁₂ alkanes, where increased branching slightly reduces density .
• Henry’s Law Constants : Similar H values across isomers suggest minimal solubility differences in water, though experimental validation is needed .